Cas no 1881275-65-5 ((R)-4-Cbz-2-(aminomethyl)morpholine)

• Product Name: (R)-4-Cbz-2-(aminomethyl)morpholine
• CAS No: 1881275-65-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD26792465
• CID: 4934035
• Update Time: 2025-05-19

(R)-4-Cbz-2-(aminomethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (R)-4-Cbz-2-(aminomethyl)morpholine
• (R)-Benzyl 2-(aminomethyl)morpholine-4-carboxylate

• MDL： MFCD26792465
• Inchi： 1S/C13H18N2O3/c14-8-12-9-15(6-7-17-12)13(16)18-10-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2/t12-/m1/s1
• InChI Key： JLHGVBVBEFSEEY-GFCCVEGCSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)C[C@H]1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 0.4
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (R)-4-Cbz-2-(aminomethyl)morpholine

(R)-4-Cbz-2-(aminomethyl)morpholine (CAS No. 1881275-65-5): A Comprehensive Overview

The compound (R)-4-Cbz-2-(aminomethyl)morpholine, with CAS number 1881275-65-5, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its morpholine backbone, which serves as a versatile platform for various chemical modifications. The presence of the CBz (carbobenzyloxy) group at the 4-position of the morpholine ring introduces steric hindrance and enhances the compound's stability, making it an attractive candidate for further functionalization.

The synthesis of (R)-4-Cbz-2-(aminomethyl)morpholine involves a series of well-established organic reactions, including nucleophilic substitution and protection/deprotection strategies. The chiral center at the 2-position of the morpholine ring is critical for its stereochemical properties, which play a pivotal role in its biological activity. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this enantiomerically pure compound, ensuring its applicability in enantioselective reactions and pharmacological studies.

In terms of applications, (R)-4-Cbz-2-(aminomethyl)morpholine has shown promise in various fields. Its morpholine scaffold is known for its ability to act as a bioisostere of other heterocycles, making it a valuable tool in drug design. The compound's aminoalkyl side chain provides additional functionality, allowing for further derivatization to explore its potential as a ligand or catalyst in medicinal chemistry.

Recent studies have highlighted the importance of morpholine derivatives in targeting specific biological pathways. For instance, research has demonstrated that certain analogs of this compound exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases. The incorporation of the CBz group not only stabilizes the molecule but also facilitates its use in combinatorial chemistry libraries, enabling high-throughput screening for lead compounds.

The stereochemistry of (R)-4-Cbz-2-(aminomethyl)morpholine is particularly significant due to its influence on pharmacokinetic properties. Chiral resolution techniques have been employed to isolate this enantiomer, ensuring that its biological effects are studied under controlled conditions. This level of precision is crucial for understanding the compound's mechanism of action and optimizing its therapeutic potential.

In conclusion, (R)-4-Cbz-2-(aminomethyl)morpholine (CAS No. 1881275-65-5) represents a valuable addition to the arsenal of tools available to chemists and biologists. Its unique structure, combined with advancements in synthetic methodology and stereochemical control, positions it as a promising candidate for future research and development in drug discovery and beyond.